Cas no 88229-28-1 (Benzamide, 4-methyl-N,N-bis(phenylmethyl)-)
88229-28-1 structure
Product Name:Benzamide, 4-methyl-N,N-bis(phenylmethyl)-
CAS No:88229-28-1
MF:C22H21NO
MW:315.408245801926
CID:640497
PubChem ID:1379143
Update Time:2025-04-19
Benzamide, 4-methyl-N,N-bis(phenylmethyl)- Chemical and Physical Properties
Names and Identifiers
-
- Benzamide, 4-methyl-N,N-bis(phenylmethyl)-
- N,N-dibenzyl-4-methylbenzamide
- AKOS002707108
- AB00082057-01
- SCHEMBL3456064
- DTXSID90362467
- 88229-28-1
- AE-848/01565018
- Oprea1_639445
- Oprea1_722544
-
- Inchi: 1S/C22H21NO/c1-18-12-14-21(15-13-18)22(24)23(16-19-8-4-2-5-9-19)17-20-10-6-3-7-11-20/h2-15H,16-17H2,1H3
- InChI Key: UGHSNYACOXBNJJ-UHFFFAOYSA-N
- SMILES: O=C(C1C=CC(C)=CC=1)N(CC1C=CC=CC=1)CC1C=CC=CC=1
Computed Properties
- Exact Mass: 315.162314293g/mol
- Monoisotopic Mass: 315.162314293g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 1
- Heavy Atom Count: 24
- Rotatable Bond Count: 5
- Complexity: 353
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 4.7
- Topological Polar Surface Area: 20.3Ų
Benzamide, 4-methyl-N,N-bis(phenylmethyl)- Related Literature
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Mark D. Allendorf,Alauddin Ahmed,Tom Autrey,Jeffrey Camp,Eun Seon Cho,Maciej Haranczyk,Abhi Karkamkar,Di-Jia Liu,Katie R. Meihaus,Iffat H. Nayyar,Roman Nazarov,Donald J. Siegel,Vitalie Stavila,Jeffrey J. Urban,Srimukh Prasad Veccham,Brandon C. Wood Energy Environ. Sci., 2018,11, 2784-2812
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Xiaofeng Lin RSC Adv., 2016,6, 9002-9006
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Doug Ogrin,Laura H. van Poppel,Simon G. Bott,Andrew R. Barron Dalton Trans., 2004, 3689-3694
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José M. Rivera,Mariana Martín-Hidalgo,Jean C. Rivera-Ríos Org. Biomol. Chem., 2012,10, 7562-7565
88229-28-1 (Benzamide, 4-methyl-N,N-bis(phenylmethyl)-) Related Products
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- 611-74-5(N,N-dimethylbenzamide)
- 1696-17-9(N,N-Diethylbenzamide)
- 20383-28-2(N,N-Diisopropylbenzamide)
- 100939-91-1(1-(3-Methyl-benzoyl)-piperazine)
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
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